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Compound of Interest

Compound Name: Tetranactin

Cat. No.: B015989

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Tetranactin. The following procedures are designed
to ensure the safe handling, storage, and disposal of this compound.

Properties of Tetranactin

Tetranactin is an antibiotic with insecticidal and miticidal properties, produced by Streptomyces
sp.[1][2] It functions as a monovalent cation ionophore with high selectivity for ammonium and
potassium ions.[1]
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Property Value Source
CAS Number 33956-61-5 [1]I3]
Molecular Formula C44H72012 [1][3]
Molecular Weight 793.0 g/mol [1]
Appearance White solid [1]
Purity >95% [1]

Soluble in ethanol, methanol,
Solubility DMF, or DMSO. Limited water [1]
solubility.

] >300 mg/kg (intraperitoneal
LD50 (Mice) S [4]
injection), >15,000 mg/kg (oral)

Storage -20°C [1]

Personal Protective Equipment (PPE)

Given that Tetranactin is an antibiotic with insecticidal properties, and in the absence of a
specific Safety Data Sheet (SDS), a cautious approach to PPE is warranted, following general
best practices for handling potentially hazardous chemicals and pesticides.[5][6]

Minimum Recommended PPE:

o Gloves: Chemically resistant gloves (e.g., nitrile or neoprene) are essential to prevent dermal
exposure.[7][8] Always wash gloves before removing them.[8]

o Eye Protection: Safety glasses with side shields, chemical splash goggles, or a face shield
should be worn to protect against splashes or dust.[5]

o Lab Coat/Protective Clothing: A lab coat or chemical-resistant coveralls should be worn to
protect the skin.[6] Long-sleeved shirts and long pants are a minimum requirement.[6][8]

o Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator is recommended.[5][8] The need for respiratory protection should be determined
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by a risk assessment of the specific procedure being performed.

o Footwear: Closed-toe shoes are mandatory.[6] For larger quantities or in situations with a
higher risk of spills, chemically resistant boots should be worn.[6]

Operational Plan: Handling and Storage

Receiving and Unpacking:

Inspect the package for any signs of damage or leakage upon arrival.

Wear appropriate PPE (gloves, lab coat, eye protection) when unpacking.

Verify that the container is properly labeled and sealed.

Store the compound immediately under the recommended conditions.

General Handling:

o Work Area: Handle Tetranactin in a well-ventilated area, such as a chemical fume hood,
especially when working with the solid form or creating solutions.

e Avoid Contamination: Do not eat, drink, or smoke in areas where Tetranactin is handled.[9]
Wash hands thoroughly with soap and water after handling.[7][8]

» Weighing: When weighing the solid, do so in a fume hood or a ventilated balance enclosure
to avoid inhaling dust.

e Solution Preparation: When dissolving Tetranactin, add the solid to the solvent slowly to
avoid splashing. It is soluble in ethanol, methanol, DMF, or DMSO.[1]

Storage:

o Temperature: Store Tetranactin at -20°C in its original, tightly sealed container.[1]

e Location: Store in a locked, designated area away from incompatible materials such as
strong oxidizing agents.[10]
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» Labeling: Ensure the container is clearly labeled with the chemical name and any relevant
hazard warnings.

Disposal Plan

The disposal of Tetranactin should be handled in accordance with all federal, state, and local
regulations for pesticide and chemical waste.[11][12]

General Guidelines:
o Waste Classification: Tetranactin waste should be treated as hazardous chemical waste.

o Containers: Use designated, sealed, and clearly labeled hazardous waste containers. Do not
mix with other waste streams unless specifically instructed to do so by your institution's
environmental health and safety (EHS) office.[10]

o Excess Material: Avoid generating excess material by only preparing the amount of solution
needed for an experiment.[11]

o Empty Containers: Do not reuse empty containers.[11] They should be triple-rinsed with an
appropriate solvent, and the rinsate collected as hazardous waste. The empty container
should then be disposed of according to institutional guidelines.

e Disposal Route: Contact your institution's EHS office or a licensed hazardous waste disposal
contractor for pickup and disposal.[11] Never pour Tetranactin waste down the drain or
dispose of it in the regular trash.[11]

Emergency Procedures
Spills:
o Evacuation: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

» Control: Prevent the spill from spreading by using an inert absorbent material like sand or
vermiculite.

» Personal Protection: Wear appropriate PPE, including respiratory protection if necessary,
before attempting to clean up a spill.
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e Cleanup: Carefully scoop the absorbent material into a designated hazardous waste
container. Clean the spill area with soap and water, collecting the cleaning materials for
disposal as hazardous waste.

o Reporting: Report all spills to your supervisor and the institutional EHS office.
Personal Exposure:

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[13][14] Seek medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[13] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air.[13] If they are not breathing, give artificial
respiration. Seek immediate medical attention.

e Ingestion: Do not induce vomiting. Rinse the mouth with water.[13] Never give anything by
mouth to an unconscious person.[13] Seek immediate medical attention.

Experimental Protocols

Detailed experimental protocols for Tetranactin are not provided in general safety documents.
However, the scientific literature describes its use in various assays. Researchers should
consult the primary literature for detailed methodologies. Key experimental findings include:

¢ Antibacterial and Antifungal Activity: Tetranactin has been shown to inhibit the growth of
Gram-positive bacteria and certain plant pathogenic fungi at concentrations below 0.9
pg/mL.[15]

« Insecticidal and Miticidal Activity: It demonstrates dose-dependent mortality in insects like the
adzuki bean weevil (Callosobruchus chinensis) and has an LC50 value of 9.2 pg/mL against
the carmine spider mite (Tetranychus telarius).[15]

 lonophore Activity: Studies have investigated its function as a monovalent cation ionophore,
showing high selectivity for certain ions across bilayer membranes.[15]
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e Immunosuppressive Effects: Tetranactin has been found to suppress the proliferation of
human T lymphocytes and inhibit the formation of experimental autoimmune uveoretinitis in
rats.[15]

For specific experimental protocols, researchers should refer to publications such as:

e Ando, K., et al. (1971). Tetranactin, a new miticidal antibiotic. I. Isolation, characterization
and properties of tetranactin. J. Antibiot. (Tokyo), 24(6), 347-352.[2]

o Walker, G., et al. Tetranactin inhibits interleukin 1 3 and cAMP induction of group |l
phospholipase A2 in rat renal mesangial cells.

Safe Handling Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetranactin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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